Cas no 84219-06-7 (Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl-)

• Product name: Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl-
• CAS No: 84219-06-7
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 667538
• PubChem ID: 20257149

Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-acetic acid, 4-butyl-
• 2-(1-butyl-4-bicyclo[2.2.2]octanyl)acetic acid
• (4-Butylbicyclo[2.2.2]octan-1-yl)acetic acid
• DTXSID30604217
• SCHEMBL10880985
• 84219-06-7

• Inchi： InChI=1S/C14H24O2/c1-2-3-4-13-5-8-14(9-6-13,10-7-13)11-12(15)16/h2-11H2,1H3,(H,15,16)
• InChI Key： SNECBIYGTZFOBW-UHFFFAOYSA-N
• SMILES： CCCCC12CCC(CC1)(CC2)CC(=O)O

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 4.9